Cas no 80407-66-5 (4-(2-methoxyethoxy)benzonitrile)

4-(2-methoxyethoxy)benzonitrile structure

80407-66-5 structure

Product Name:4-(2-methoxyethoxy)benzonitrile

CAS No:80407-66-5

MF:C₁₀H₁₁NO₂

MW:177.199842691422

MDL:MFCD09907643

CID:705728

PubChem ID:11217559

Update Time:2025-04-19

4-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(2-methoxyethoxy)benzonitrile
- Benzonitrile, 4-(2-methoxyethoxy)-
- 80407-66-5
- AM20041191
- MFCD09907643
- AKOS000192014
- SCHEMBL4867346
- EN300-74276
- A15817
- BS-24444
- FT-0712298
- DTXSID60459015
- Z167839000
- DB-026118
- G37400
- MDL： MFCD09907643
- Inchi： 1S/C10H11NO2/c1-12-6-7-13-10-4-2-9(8-11)3-5-10/h2-5H,6-7H2,1H3
- InChI Key： SISNRWJOVBGIJH-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CC=1)CCOC

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 42.2Å²

Experimental Properties

Density: 1.09
Melting Point: 44-45 ºC
Boiling Point: 307 ºC
Flash Point: 122 ºC

4-(2-methoxyethoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M304390-100mg	4-(2-Methoxyethoxy)benzonitrile	80407-66-5		100mg	$75.00	2023-05-17
TRC	M304390-250mg	4-(2-Methoxyethoxy)benzonitrile	80407-66-5		250mg	$138.00	2023-05-17
TRC	M304390-500mg	4-(2-Methoxyethoxy)benzonitrile	80407-66-5		500mg	$207.00	2023-05-17
TRC	M304390-1g	4-(2-Methoxyethoxy)benzonitrile	80407-66-5		1g	$293.00	2023-05-17
abcr	AB313455-1 g	4-(2-Methoxyethoxy)benzonitrile; 95%	80407-66-5		1g	€255.30	2022-06-11
abcr	AB313455-5 g	4-(2-Methoxyethoxy)benzonitrile; 95%	80407-66-5		5g	€808.30	2022-06-11
Apollo Scientific	OR962771-1g	4-(2-Methoxyethoxy)benzonitrile	80407-66-5	98%	1g	£176.00	2025-02-20
Apollo Scientific	OR962771-5g	4-(2-Methoxyethoxy)benzonitrile	80407-66-5	98%	5g	£631.00	2025-02-20
Fluorochem	216871-1g	4-(2-Methoxyethoxy)benzonitrile	80407-66-5	95%	1g	￡169.00	2022-03-01
Fluorochem	216871-5g	4-(2-Methoxyethoxy)benzonitrile	80407-66-5	95%	5g	￡607.00	2022-03-01

4-(2-methoxyethoxy)benzonitrile Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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